Cas no 227958-69-2 (Methyl 5-amino-1,3,4-thiadiazole-2-carboxylate)

• Product Name: Methyl 5-amino-1,3,4-thiadiazole-2-carboxylate
• CAS No: 227958-69-2
• MF: C₄H₅N₃O₂S
• MW: 159.166398763657
• CID: 245032
• PubChem ID: 45090327
• Update Time: 2025-04-19

Methyl 5-amino-1,3,4-thiadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-1,3,4-thiadiazole-2-carboxylate
• 1,3,4-Thiadiazole-2-carboxylicacid,5-amino-,methylester(9CI)
• 1,3,4-Thiadiazole-2-carboxylicacid, 5-amino-, methyl ester
• 227958-69-2
• F87860
• SCHEMBL368639
• Methyl5-amino-1,3,4-thiadiazole-2-carboxylate
• CJA95869
• EN300-6510644
• DB-352082

• Inchi： 1S/C4H5N3O2S/c1-9-3(8)2-6-7-4(5)10-2/h1H3,(H2,5,7)
• InChI Key： PVPVLXXUAUAZIR-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C(=O)OC

Computed Properties

• Exact Mass: 159.01
• Monoisotopic Mass: 159.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106A^2
• XLogP3: 0.2